molecular formula C17H15Cl2FN2O B6026510 1-(2,6-dichlorobenzoyl)-4-(4-fluorophenyl)piperazine

1-(2,6-dichlorobenzoyl)-4-(4-fluorophenyl)piperazine

Cat. No. B6026510
M. Wt: 353.2 g/mol
InChI Key: WLBSULSOUGREFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,6-dichlorobenzoyl)-4-(4-fluorophenyl)piperazine is a chemical compound that has attracted significant attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative and has been studied for its ability to modulate various physiological and biochemical processes. In

Mechanism of Action

The mechanism of action of 1-(2,6-dichlorobenzoyl)-4-(4-fluorophenyl)piperazine involves its interaction with various receptors and enzymes in the body. It has been shown to selectively bind to serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors, and modulate their activity. This leads to changes in the levels of neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood and behavior. Additionally, it has been shown to inhibit the activity of enzymes such as monoamine oxidase, which is involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In the brain, it has been shown to increase the levels of serotonin and dopamine, which are involved in the regulation of mood and behavior. It has also been shown to decrease the levels of corticosterone, a hormone involved in the stress response. In cancer cells, it has been shown to induce apoptosis and inhibit cell proliferation. Additionally, it has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,6-dichlorobenzoyl)-4-(4-fluorophenyl)piperazine in lab experiments is its selectivity for serotonin receptors, which allows for the study of specific signaling pathways involved in the regulation of mood and behavior. Additionally, its ability to inhibit the activity of enzymes such as monoamine oxidase allows for the study of the breakdown of neurotransmitters. However, one limitation of using this compound is its potential toxicity, which may require the use of lower concentrations in experiments.

Future Directions

There are several future directions for research on 1-(2,6-dichlorobenzoyl)-4-(4-fluorophenyl)piperazine. One direction is the study of its potential therapeutic applications in the treatment of psychiatric and neurological disorders such as depression, anxiety, and schizophrenia. Additionally, further research is needed to understand its mechanism of action and its effects on various signaling pathways in the body. Finally, the development of new derivatives of this compound may lead to the discovery of more potent and selective compounds for use in research and potentially in therapeutic applications.

Synthesis Methods

The synthesis of 1-(2,6-dichlorobenzoyl)-4-(4-fluorophenyl)piperazine involves the reaction of 2,6-dichlorobenzoyl chloride with 4-fluoroaniline in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine to yield the final product. This method is relatively simple and has been used by several researchers to obtain the compound.

Scientific Research Applications

1-(2,6-dichlorobenzoyl)-4-(4-fluorophenyl)piperazine has been studied for its potential therapeutic applications in various fields such as neuroscience, oncology, and psychiatry. In neuroscience, this compound has been shown to modulate the activity of serotonin receptors, which are involved in the regulation of mood, anxiety, and sleep. In oncology, it has been studied for its ability to inhibit the growth of cancer cells by inducing apoptosis. In psychiatry, it has been shown to have anxiolytic and antidepressant effects.

properties

IUPAC Name

(2,6-dichlorophenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15Cl2FN2O/c18-14-2-1-3-15(19)16(14)17(23)22-10-8-21(9-11-22)13-6-4-12(20)5-7-13/h1-7H,8-11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WLBSULSOUGREFX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3=C(C=CC=C3Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15Cl2FN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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